Cas no 2044712-87-8 (Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate)
Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate is a fluorinated oxazole derivative with notable applications in medicinal and agrochemical research. Its key structural features include a difluoromethyl group at the 4-position and an ester functionality at the 5-position, enhancing its reactivity and potential as a versatile intermediate. The presence of the 2-amino group further increases its utility in heterocyclic synthesis, particularly in the development of bioactive compounds. This compound exhibits favorable stability and solubility properties, making it suitable for diverse synthetic transformations. Its unique fluorinated oxazole core is of interest in the design of pharmaceuticals and crop protection agents, where fluorine incorporation often improves metabolic stability and bioavailability.
2044712-87-8 structure
Product Name:Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
CAS No:2044712-87-8
MF:C7H8F2N2O3
MW:206.146828651428
MDL:MFCD30486613
CID:4634405
PubChem ID:125449043
Update Time:2025-06-07
Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
- E74118
- Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
-
- MDL： MFCD30486613
- Inchi： 1S/C7H8F2N2O3/c1-2-13-6(12)4-3(5(8)9)11-7(10)14-4/h5H,2H2,1H3,(H2,10,11)
- InChI Key： KTDPYJBYVHHHRI-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)OC(N)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- XLogP3: 1.2
- Topological Polar Surface Area: 78.4
Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM443206-100mg |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM443206-250mg |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM443206-1g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM443206-5g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Enamine | EN300-318278-1g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95% | 1g |
$743.0 | 2023-09-05 | |
| Enamine | EN300-318278-5g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95% | 5g |
$2152.0 | 2023-09-05 | |
| Enamine | EN300-318278-10g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95% | 10g |
$3191.0 | 2023-09-05 | |
| Enamine | EN300-318278-0.05g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-318278-0.1g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-318278-0.25g |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
2044712-87-8 | 95.0% | 0.25g |
$367.0 | 2025-03-19 |
Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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